Cas no 1708427-97-7 ((4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone)

• Product Name: (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone
• CAS No: 1708427-97-7
• MF: C₁₁H₁₆N₄OS
• MW: 252.335940361023
• CID: 5058910
• Update Time: 2025-06-09

(4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone
• (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)-thiomorpholin-4-yl-methanone

• Inchi： 1S/C11H16N4OS/c16-11(15-3-5-17-6-4-15)10-8-7-12-2-1-9(8)13-14-10/h12H,1-7H2,(H,13,14)
• InChI Key： YLWRCYLGXJKPNO-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C3CNCCC=3NN=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: -0.1
• Topological Polar Surface Area: 86.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone

Comprehensive Overview of (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone (CAS No. 1708427-97-7)

The compound (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone, identified by its CAS No. 1708427-97-7, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a tetrahydro-2H-pyrazolo[4,3-c]pyridine core with a thiomorpholine moiety, creating a versatile scaffold with potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to various biological targets, making it a subject of ongoing studies in the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone has surged due to their role in addressing unmet medical needs. The compound's molecular structure allows for interactions with enzymes and receptors involved in neurological and inflammatory pathways, aligning with current trends in precision medicine and targeted therapy. Its CAS No. 1708427-97-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its synthetic accessibility and modifiable functional groups, which enable derivatization for structure-activity relationship (SAR) studies. The thiomorpholine component, in particular, enhances its lipophilicity and bioavailability, critical factors in drug design. These attributes make (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone a promising candidate for further optimization in preclinical development.

From an industrial perspective, the compound's scalable synthesis and stability under standard conditions have made it a valuable intermediate in the production of more complex molecules. Its CAS No. 1708427-97-7 is often referenced in chemical catalogs and supplier databases, highlighting its commercial viability. Additionally, its compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient reactions, aligns with the growing emphasis on sustainable manufacturing practices.

The scientific community has also explored the computational modeling of (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone to predict its interactions with biological targets. Advanced techniques like molecular docking and quantitative structure-activity relationship (QSAR) analysis have provided insights into its potential mechanisms of action. These studies are often cited in discussions about AI-driven drug discovery, a hot topic in modern pharmacology.

In conclusion, (4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)(thiomorpholino)methanone (CAS No. 1708427-97-7) represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its multifaceted applications, from drug development to material science, underscore its importance in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point for scientists exploring new frontiers in molecular design and therapeutic intervention.